Cas no 73791-47-6 (Endo-8-Methyl-8-azabicyclo3.2.1octan-3-yl 3-hydroxy-2-phenylpropanoate sulfate dihydrate(2:1:2))
73791-47-6 structure
Product Name:Endo-8-Methyl-8-azabicyclo3.2.1octan-3-yl 3-hydroxy-2-phenylpropanoate sulfate dihydrate(2:1:2)
CAS No:73791-47-6
MF:C34H52N2O12S
MW:712.847889900208
CID:564765
PubChem ID:71463801
Update Time:2025-04-19
Endo-8-Methyl-8-azabicyclo3.2.1octan-3-yl 3-hydroxy-2-phenylpropanoate sulfate dihydrate(2:1:2) Chemical and Physical Properties
Names and Identifiers
-
- ATROPINE SULFATE
- Endo-8-Methyl-8-azabicyclo[3.2.1]octan-3-yl 3-hydroxy-2-phenylpropanoate sulfate dihydrate(2:1:2)
- ATROPINE SULPHATE
- 73791-47-6
- A866023
- Hyoscyamine sulfate
- Atropine sulfate hydrate (2:1:2)
- CID 52507
- Benzeneacetic acid, alpha-(hydroxymethyl)- (3-endo)-8-methyl-8-azabicyclo(3.2.1)oct-3-yl ester, sulfate (2:1) (salt), dihydrate
- (8-methyl-8-azabicyclo[3.2.1]octan-3-yl) 3-hydroxy-2-phenylpropanoate;sulfuric acid;dihydrate
- BCP12846
- ATROPINE, SULFATE (2:1), DIHYDRATE
- Endo-8-Methyl-8-azabicyclo3.2.1octan-3-yl 3-hydroxy-2-phenylpropanoate sulfate dihydrate(2:1:2)
-
- MDL: MFCD00077268
- Inchi: 1S/2C17H23NO3.H2O4S.2H2O/c2*1-18-13-7-8-14(18)10-15(9-13)21-17(20)16(11-19)12-5-3-2-4-6-12;1-5(2,3)4;;/h2*2-6,13-16,19H,7-11H2,1H3;(H2,1,2,3,4);2*1H2/t2*13-,14+,15?,16?;;;
- InChI Key: BXSVDJUWKSRQMD-BAAOIJEOSA-N
- SMILES: S(=O)(=O)(O)O.O(C(C(C1C=CC=CC=1)CO)=O)C1C[C@H]2CC[C@@H](C1)N2C.O(C(C(C1C=CC=CC=1)CO)=O)C1C[C@H]2CC[C@@H](C1)N2C.O.O
Computed Properties
- Exact Mass: 387.13500
- Monoisotopic Mass: 712.32409627g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 14
- Heavy Atom Count: 49
- Rotatable Bond Count: 10
- Complexity: 434
- Covalently-Bonded Unit Count: 5
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 185Ų
Experimental Properties
- Melting Point: 189-192 °C (A)(lit.)
- PSA: 132.75000
- LogP: 2.29680
Endo-8-Methyl-8-azabicyclo3.2.1octan-3-yl 3-hydroxy-2-phenylpropanoate sulfate dihydrate(2:1:2) Security Information
Endo-8-Methyl-8-azabicyclo3.2.1octan-3-yl 3-hydroxy-2-phenylpropanoate sulfate dihydrate(2:1:2) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E076895-1g |
Endo-8-Methyl-8-azabicyclo[3.2.1]octan-3-yl 3-hydroxy-2-phenylpropanoate sulfate dihydrate(2:1:2) |
73791-47-6 | 1g |
$ 45.00 | 2022-06-02 | ||
| TRC | E076895-2.5g |
Endo-8-Methyl-8-azabicyclo[3.2.1]octan-3-yl 3-hydroxy-2-phenylpropanoate sulfate dihydrate(2:1:2) |
73791-47-6 | 2.5g |
$ 60.00 | 2022-06-02 | ||
| Chemenu | CM200976-1g |
Bis((1R,3r,5S)-8-methyl-8-azabicyclo[3.2.1]octan-3-yl 3-hydroxy-2-phenylpropanoate) sulfuric acid dihydrate |
73791-47-6 | 95% | 1g |
$729 | 2022-09-29 | |
| Chemenu | CM200976-1g |
Bis((1R,3r,5S)-8-methyl-8-azabicyclo[3.2.1]octan-3-yl 3-hydroxy-2-phenylpropanoate) sulfuric acid dihydrate |
73791-47-6 | 95% | 1g |
$729 | 2021-08-05 |
Endo-8-Methyl-8-azabicyclo3.2.1octan-3-yl 3-hydroxy-2-phenylpropanoate sulfate dihydrate(2:1:2) Related Literature
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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